Cas no 1287218-36-3 (cyclopropanesulfonohydrazide)

Cyclopropanesulfonohydrazide is a specialized sulfonohydrazide derivative featuring a cyclopropane ring, which imparts unique steric and electronic properties. This compound is valued in synthetic chemistry for its role as a versatile intermediate, particularly in the construction of sulfonamide-based frameworks. The strained cyclopropane ring enhances reactivity, enabling selective transformations under mild conditions. Its sulfonohydrazide moiety serves as a useful precursor for generating sulfonyl hydrazines or sulfonyl azides, which are pivotal in click chemistry and heterocycle synthesis. The compound’s stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry and materials science, where precise functionalization is critical. Handling requires standard precautions for sulfonohydrazides.
cyclopropanesulfonohydrazide structure
cyclopropanesulfonohydrazide structure
Product Name:cyclopropanesulfonohydrazide
CAS No:1287218-36-3
MF:C3H8N2O2S
MW:136.172819137573
MDL:MFCD18089277
CID:4586278
PubChem ID:53256737
Update Time:2025-06-22

cyclopropanesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanesulfonohydrazide
    • cyclopropanesulfonohydrazide
    • MDL: MFCD18089277
    • Inchi: 1S/C3H8N2O2S/c4-5-8(6,7)3-1-2-3/h3,5H,1-2,4H2
    • InChI Key: YDDKZAFJASFLFK-UHFFFAOYSA-N
    • SMILES: C1(S(NN)(=O)=O)CC1

cyclopropanesulfonohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D657913-5g
cyclopropanesulfonohydrazide
1287218-36-3 95%
5g
$685 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-50mg
Cyclopropanesulfonohydrazide
1287218-36-3 95%
50mg
¥1934.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-100mg
Cyclopropanesulfonohydrazide
1287218-36-3 95%
100mg
¥2872.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-250mg
Cyclopropanesulfonohydrazide
1287218-36-3 95%
250mg
¥3542.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-500mg
Cyclopropanesulfonohydrazide
1287218-36-3 95%
500mg
¥5572.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-1g
Cyclopropanesulfonohydrazide
1287218-36-3 95%
1g
¥8931.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-2.5g
Cyclopropanesulfonohydrazide
1287218-36-3 95%
2.5g
¥17712.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-5g
Cyclopropanesulfonohydrazide
1287218-36-3 95%
5g
¥20834.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296549-10g
Cyclopropanesulfonohydrazide
1287218-36-3 95%
10g
¥22437.00 2024-08-09
eNovation Chemicals LLC
D657913-5g
cyclopropanesulfonohydrazide
1287218-36-3 95%
5g
$685 2025-02-21

Additional information on cyclopropanesulfonohydrazide

Cyclopropanesulfonohydrazide (CAS No. 1287218-36-3): An Overview of a Versatile Compound in Modern Chemistry and Pharmacology

Cyclopropanesulfonohydrazide (CAS No. 1287218-36-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, medicinal chemistry, and pharmacology. This comprehensive overview aims to provide a detailed understanding of cyclopropanesulfonohydrazide, including its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Properties

Cyclopropanesulfonohydrazide is a cyclic compound characterized by a cyclopropane ring attached to a sulfonohydrazide group. The molecular formula of cyclopropanesulfonohydrazide is C4H9N3O2S, and its molecular weight is 159.19 g/mol. The compound exhibits high stability under standard conditions and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its unique structure makes it an attractive building block for the synthesis of more complex molecules with diverse functionalities.

Synthesis Methods

The synthesis of cyclopropanesulfonohydrazide has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the reaction of cyclopropane carboxylic acid with sulfuryl chloride to form the corresponding sulfonic acid, followed by treatment with hydrazine to yield the final product. This method is known for its high yield and mild reaction conditions, making it suitable for large-scale production.

Another notable synthetic route involves the use of transition metal-catalyzed reactions. For example, palladium-catalyzed coupling reactions have been successfully employed to synthesize cyclopropanesulfonohydrazide from readily available starting materials. These methods offer improved atom economy and reduced environmental impact compared to traditional approaches.

Biological Activities

Cyclopropanesulfonohydrazide has shown promising biological activities in various assays, making it a subject of interest in medicinal chemistry and drug discovery. Recent studies have demonstrated that cyclopropanesulfonohydrazide exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This activity has potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, cyclopropanesulfonohydrazide has been investigated for its antimicrobial properties. Research has shown that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This makes it a valuable candidate for the development of new antimicrobial agents to combat multidrug-resistant pathogens.

Clinical Applications and Research Trends

The potential clinical applications of cyclopropanesulfonohydrazide are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have indicated that the compound is well-tolerated and exhibits favorable pharmacokinetic properties. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In the field of cancer research, cyclopropanesulfonohydrazide has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that cyclopropanesulfonohydrazide could be developed into a novel therapeutic strategy for cancer treatment.

Conclusion

In conclusion, cyclopropanesulfonohydrazide (CAS No. 1287218-36-3) is a versatile compound with a wide range of potential applications in modern chemistry and pharmacology. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that cyclopropanesulfonohydrazide will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd